Cas no 111359-66-1 (2-Naphthalenol, 6-[(2-propenyl)oxy]-)

• Product Name: 2-Naphthalenol, 6-[(2-propenyl)oxy]-
• CAS No: 111359-66-1
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 1198093
• PubChem ID: 14499202
• Update Time: 2025-04-20

2-Naphthalenol, 6-[(2-propenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 6-[(2-propenyl)oxy]-
• 6-prop-2-enoxynaphthalen-2-ol
• 6-[(Prop-2-en-1-yl)oxy]naphthalen-2-ol
• 111359-66-1
• DTXSID80561043
• SCHEMBL8477878

• Inchi： 1S/C13H12O2/c1-2-7-15-13-6-4-10-8-12(14)5-3-11(10)9-13/h2-6,8-9,14H,1,7H2
• InChI Key： GJTQNBCIUNVBQJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C1=CC=C2C=C(C=CC2=C1)O

Computed Properties

• Exact Mass: 200.08376
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 3.11020